5-Bromo-4-(4-fluoro-phenyl)-thiazole-2-ylamine

• Molecular Formula: C9H6BrFN2S
• Molecular Weight: 273.13 g/mol
• IUPAC Name: 5-bromo-4-(4-fluorophenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C9H6BrFN2S/c10-8-7(13-9(12)14-8)5-1-3-6(11)4-2-5/h1-4H,(H2,12,13)
• InChI Key: PXIZOSLWSPNYDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(SC(=N2)N)Br)F

Description

5-Bromo-4-(4-fluoro-phenyl)-thiazole-2-ylamine is a useful research compound. Its molecular formula is C9H6BrFN2S and its molecular weight is 273.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bromine was added to a solution of 4-(4-fluoro-phenyl)-thiazol-2-ylamine (12 g, 62 mmol) in acetic acid at room temperature. The mixture was stirred at room temperature for 30 sec and solidified. The mixture was diluted with water and poured to ice-water. The light grey suspension was filtered. The solid obtained was taken up in EtOAc and carefully basified with aqueous K2CO3 (pH was adjusted to 8˜9). The EtOAc extract was dried over MgSO4 and concentrated to give crude 5-bromo-4-(4-fluoro-phenyl)-thiazol-2-ylamine (15.15 g). This was then mixed with 4-fluorophenol (6.9 g, 62 mmol) and Cs2CO3 (22 g, 68 mmol) in acetonitrile (120 mL) and heated at 70° C. for 2 h and concentrated. The residue was partitioned between EtOAc and water. The organic extract was dried over MgSO4, concentrated and chromatographed to give the title compound with some impurities. m/z 305.1 (MH+).